Cas no 24821-18-9 (2-Nitro-6-(trifluoromethyl)benzoic Acid)
24821-18-9 structure
Product Name:2-Nitro-6-(trifluoromethyl)benzoic Acid
CAS No:24821-18-9
MF:C8H4F3NO4
MW:235.116872787476
CID:2196283
PubChem ID:4737637
Update Time:2025-10-05
2-Nitro-6-(trifluoromethyl)benzoic Acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Nitro-6-(trifluoromethyl)benzoic acid
- NE48064
- Z1665033516
- 2-Nitro-6-(trifluoromethyl)benzoic Acid
-
- Inchi: 1S/C8H4F3NO4/c9-8(10,11)4-2-1-3-5(12(15)16)6(4)7(13)14/h1-3H,(H,13,14)
- InChI Key: AVBBEHFQLFYRGH-UHFFFAOYSA-N
- SMILES: FC(C1C=CC=C(C=1C(=O)O)[N+](=O)[O-])(F)F
Computed Properties
- Exact Mass: 235.009
- Monoisotopic Mass: 235.009
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 299
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 83.1
2-Nitro-6-(trifluoromethyl)benzoic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013009477-250mg |
2-Nitro-6-(trifluoromethyl)benzoic acid |
24821-18-9 | 97% | 250mg |
$494.40 | 2023-09-02 | |
| Alichem | A013009477-500mg |
2-Nitro-6-(trifluoromethyl)benzoic acid |
24821-18-9 | 97% | 500mg |
$782.40 | 2023-09-02 | |
| Alichem | A013009477-1g |
2-Nitro-6-(trifluoromethyl)benzoic acid |
24821-18-9 | 97% | 1g |
$1549.60 | 2023-09-02 | |
| Enamine | EN300-135125-0.05g |
2-nitro-6-(trifluoromethyl)benzoic acid |
24821-18-9 | 0.05g |
$251.0 | 2023-04-29 | ||
| Enamine | EN300-135125-0.1g |
2-nitro-6-(trifluoromethyl)benzoic acid |
24821-18-9 | 0.1g |
$374.0 | 2023-04-29 | ||
| Enamine | EN300-135125-0.25g |
2-nitro-6-(trifluoromethyl)benzoic acid |
24821-18-9 | 0.25g |
$533.0 | 2023-04-29 | ||
| Enamine | EN300-135125-0.5g |
2-nitro-6-(trifluoromethyl)benzoic acid |
24821-18-9 | 0.5g |
$840.0 | 2023-04-29 | ||
| Enamine | EN300-135125-1.0g |
2-nitro-6-(trifluoromethyl)benzoic acid |
24821-18-9 | 1g |
$1077.0 | 2023-04-29 | ||
| Enamine | EN300-135125-2.5g |
2-nitro-6-(trifluoromethyl)benzoic acid |
24821-18-9 | 2.5g |
$2264.0 | 2023-04-29 | ||
| Enamine | EN300-135125-5.0g |
2-nitro-6-(trifluoromethyl)benzoic acid |
24821-18-9 | 5g |
$4473.0 | 2023-04-29 |
2-Nitro-6-(trifluoromethyl)benzoic Acid Related Literature
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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